Cas no 74794-89-1 (1H-Indole, 4,6-dimethoxy-2-phenyl-)

• Product Name: 1H-Indole, 4,6-dimethoxy-2-phenyl-
• CAS No: 74794-89-1
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 540530
• PubChem ID: 12628554
• Update Time: 2025-04-19

1H-Indole, 4,6-dimethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 4,6-dimethoxy-2-phenyl-
• 4,6-dimethoxy-2-phenyl-1H-indole
• 74794-89-1
• DTXSID10504908

• Inchi： 1S/C16H15NO2/c1-18-12-8-15-13(16(9-12)19-2)10-14(17-15)11-6-4-3-5-7-11/h3-10,17H,1-2H3
• InChI Key： VIQJORCARYYQKB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2=C1C=C(C1C=CC=CC=1)N2)OC

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles